Interaction of alloys and intermetallic compounds obtained by mechanochemical methods with hydrogen
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n01ABEH000368
Abstract
Data on hydrogenation of mechanical alloys and intermetallic compounds formed in the course of mechanical alloying and mechanical milling are generalised. It is shown that mechanochemical methods make it possible to solve a number of problems arising in the hydrogenation of metals and alloys and to synthesise novel hydrides and nanocomposite materials. The mechanism of hydrogenation of mechanical alloys is discussed. The bibliography includes 98 references.Data on hydrogenation of mechanical alloys and intermetallic compounds formed in the course of mechanical alloying and mechanical milling are generalised. It is shown that mechanochemical methods make it possible to solve a number of problems arising in the hydrogenation of metals and alloys and to synthesise novel hydrides and nanocomposite materials. The mechanism of hydrogenation of mechanical alloys is discussed. The bibliography includes 98 references.
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